3-[(4-tert-butylphenyl)methoxy]-N-(2,4-difluorophenyl)thiophene-2-carboxamide

• IUPAC Name: 3-[(4-tert-butylphenyl)methoxy]-N-(2,4-difluorophenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C22H21F2NO2S/c1-22(2,3)15-6-4-14(5-7-15)13-27-19-10-11-28-20(19)21(26)25-18-9-8-16(23)12-17(18)24/h4-12H,13H2,1-3H3,(H,25,26)
• InChI Key: LPNRWDUZRQLBKU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)COC2=C(SC=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C22H21F2NO2S
• Molecular Weight: 401.5 g/mol

Description

3-[(4-tert-butylphenyl)methoxy]-N-(2,4-difluorophenyl)thiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's Tyrosine Kinase). BTK is a key component of the B-cell receptor signaling pathway, which is essential for the survival and proliferation of malignant B-cells in various B-cell malignancies. TAK-659 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of B-cell malignancies.

Scientific Research Applications

Synthesis and Polymer Applications

The development and synthesis of polymers incorporating components structurally related to the query compound have been extensively studied. For instance, Hsiao et al. (2000) synthesized polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from 4-tert-butylcatechol, demonstrating their solubility in polar solvents and thermal stability, with glass transition temperatures mostly above 200°C (Hsiao, Yang, & Chen, 2000). These materials could potentially be used in applications requiring high thermal resistance and mechanical strength.

Organic Synthesis and Ligand Design

In the realm of organic synthesis and catalysis, compounds with tert-butyl groups have been employed as ligands or intermediates in the synthesis of complex molecules. Imamoto et al. (2012) prepared rigid P-chiral phosphine ligands for use in rhodium-catalyzed asymmetric hydrogenation, showcasing their application in the efficient preparation of chiral pharmaceutical ingredients (Imamoto, Tamura, Zhang, Horiuchi, Sugiya, Yoshida, Yanagisawa, & Gridnev, 2012). These findings highlight the utility of such compounds in facilitating selective chemical transformations.

Materials Chemistry and Device Fabrication

The influence of molecular structure on the properties of materials, especially in the context of electronic devices, is another area of interest. Li, Vamvounis, and Holdcroft (2002) explored the tuning of optical properties in poly(thiophene)s by molecular control, indicating the potential for enhancing the performance of organic electronic devices through precise molecular design (Li, Vamvounis, & Holdcroft, 2002). These studies contribute to the development of materials with tailored electronic and photonic properties for advanced applications.